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Compound of Interest

Compound Name: 2-Fluoropropene

Cat. No.: B075672 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Fluoropropene (CAS No: 1184-60-7). It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical.

Hazard Identification and Immediate Safety
Precautions
2-Fluoropropene is a flammable, colorless gas that can form explosive vapor-air mixtures.[1]

[2] It is crucial to handle this substance with extreme caution in a controlled laboratory

environment.

Potential Hazards:

Flammability: Highly flammable liquid and vapor.[1] Vapors may travel to a source of ignition

and flash back.[1]

Health Hazards: May be harmful if inhaled, ingested, or absorbed through the skin.[1] It can

cause irritation to the skin and eyes, potentially leading to corneal burns.[1][2][3] Inhalation

may lead to respiratory irritation, coughing, wheezing, and in severe cases, loss of

consciousness or convulsions.[1][2][3] Ingestion can result in nausea, vomiting, and other

serious medical issues.[1][2][3]

Immediate First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is

unconscious, ensure an open airway and

provide artificial respiration if necessary. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Drench the affected skin with running water for

at least 15 minutes. If irritation persists, seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them half a liter of water to drink. Seek

immediate medical attention.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Fluoropropene.
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PPE Category Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles. A

face shield may be necessary

for splash protection.

[1]

Hand Protection

Chemical-impermeable gloves.

Inspect gloves for integrity

before each use.

[1]

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat worn fully buttoned.

Long pants and closed-toe

shoes are required.

[1]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

In case of insufficient

ventilation or potential for

exposure, a self-contained

breathing apparatus (SCBA)

must be available for

emergencies.

[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is mandatory for the safe handling of 2-
Fluoropropene.

Preparation and Engineering Controls:

Ventilation: Always handle 2-Fluoropropene in a well-ventilated area, preferably within a

certified chemical fume hood.[1]

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot

surfaces, and static discharge.[1] Use only non-sparking tools.
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Emergency Equipment: Ensure that a safety shower, eyewash station, and a suitable fire

extinguisher (carbon dioxide or alcohol-resistant foam) are readily accessible.[1]

Handling Protocol:

Grounding: Properly ground all equipment to prevent static electricity buildup.

Cylinder Handling: If supplied in a cylinder, ensure it is securely chained in an upright

position. Use a suitable hand truck for transportation; do not roll or drag cylinders.

Connections: Ensure all connections are tight and leak-free before opening the main valve.

Flow Control: Open the cylinder valve slowly to control the flow of gas.

Monitoring: Be vigilant for any signs of a leak, such as a hissing sound.

Disposal Plan
Proper disposal of 2-Fluoropropene and any contaminated materials is critical to ensure

environmental safety and regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Collection: Collect any residual 2-Fluoropropene or contaminated materials in a

suitable, closed, and properly labeled container.

Waste Characterization: Treat 2-Fluoropropene waste as a halogenated hydrocarbon.

Licensed Disposal: Arrange for the collection and disposal of the waste by a certified

hazardous waste management company.[1][4] Provide them with the Safety Data Sheet

(SDS).

Transportation: Ensure that the waste is transported in accordance with all applicable local,

state, and federal regulations for flammable and hazardous materials.[1]

Empty Containers: Empty containers may still contain hazardous residues and should be

disposed of as special waste in compliance with local and national regulations.[1] Do not

reuse empty containers.
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Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow for the safe handling and disposal of 2-
Fluoropropene.
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Workflow for Handling 2-Fluoropropene
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Caption: Logical workflow for the safe handling and disposal of 2-Fluoropropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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